Cas no 61589-15-9 ((3,4-Dichlorophenyl)(indolin-1-yl)methanone)

• Product Name: (3,4-Dichlorophenyl)(indolin-1-yl)methanone
• CAS No: 61589-15-9
• MF: C₁₅H₁₁Cl₂NO
• MW: 292.159941911697
• CID: 473752
• PubChem ID: 673639
• Update Time: 2025-05-24

(3,4-Dichlorophenyl)(indolin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichlorophenyl)(indolin-1-yl)methanone
• (3,4-dichlorophenyl)-(2,3-dihydroindol-1-yl)methanone
• 1-(3,4-dichlorobenzoyl)-2,3-dihydro-1H-indole
• Z30624453
• HMS1535K06
• KWLAFLHFDMLAHB-UHFFFAOYSA-N
• ST005495
• TimTec1_000578
• CS-0270379
• AKOS000675806
• BRD-K61135042-001-01-3
• DTXSID90350086
• 1-(3,4-dichlorobenzoyl)indoline
• AK-968/11493448
• SCHEMBL14059084
• 61589-15-9

• Inchi： 1S/C15H11Cl2NO/c16-12-6-5-11(9-13(12)17)15(19)18-8-7-10-3-1-2-4-14(10)18/h1-6,9H,7-8H2
• InChI Key： KWLAFLHFDMLAHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1C2C=CC=CC=2CC1)=O)Cl

Computed Properties

• Exact Mass: 291.02193
• Monoisotopic Mass: 291.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on (3,4-Dichlorophenyl)(indolin-1-yl)methanone

(3,4-Dichlorophenyl)(indolin-1-yl)methanone (CAS No. 61589-15-9): A Comprehensive Overview

(3,4-Dichlorophenyl)(indolin-1-yl)methanone, with the CAS number 61589-15-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and an indolinyl moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of (3,4-Dichlorophenyl)(indolin-1-yl)methanone consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, and an indoline ring attached to the benzene ring via a carbonyl group. This configuration imparts specific chemical and biological properties that have been extensively studied for their potential applications in drug discovery.

Recent research has highlighted the pharmacological activities of (3,4-Dichlorophenyl)(indolin-1-yl)methanone. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3,4-Dichlorophenyl)(indolin-1-yl)methanone effectively inhibited the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK, which are crucial for cell survival and proliferation.

In addition to its anti-cancer properties, (3,4-Dichlorophenyl)(indolin-1-yl)methanone has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, revealed that this compound significantly reduced inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthetic accessibility of (3,4-Dichlorophenyl)(indolin-1-yl)methanone has further enhanced its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the reaction of 3,4-dichlorobenzoyl chloride with indoline in the presence of a suitable base. This approach allows for the facile preparation of a wide range of substituted derivatives, enabling researchers to explore structure-activity relationships (SAR) and optimize pharmacological profiles.

The physicochemical properties of (3,4-Dichlorophenyl)(indolin-1-yl)methanone have also been well-characterized. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is moderately soluble in organic solvents such as DMSO and ethanol but exhibits limited solubility in water. These properties are important considerations for formulation development and in vivo studies.

In terms of safety and toxicity, preliminary studies suggest that (3,4-Dichlorophenyl)(indolin-1-yl)methanone is generally well-tolerated at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. Preclinical studies have shown that this compound does not exhibit significant cytotoxicity towards normal cells at effective concentrations.

The potential applications of (3,4-Dichlorophenyl)(indolin-1-yl)methanone extend beyond cancer and inflammation. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have indicated that this compound can modulate neuroinflammatory responses and protect against neuronal damage. For example, a study published in the Journal of Neurochemistry demonstrated that treatment with (3,4-Dichlorophenyl)(indolin-1-yl)methanone reduced oxidative stress and improved cognitive function in animal models of AD.

The versatility of (3,4-Dichlorophenyl)(indolin-1-yl)methanone has also led to its evaluation as a potential lead compound for developing new drugs targeting other diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Advanced computational methods such as molecular docking and molecular dynamics simulations are being employed to guide the rational design of more potent derivatives.

In conclusion, (3,4-Dichlorophenyl)(indolin-1-yl)methanone (CAS No. 61589-15-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive scaffold for drug discovery efforts. Continued research into this compound will likely uncover new avenues for treating various diseases and improving patient outcomes.